Cas no 2095396-10-2 (rac-(3aR,6aS)-2-benzyl-3a-methyl-octahydropyrrolo[3,4-c]pyrrole)

• Product Name: rac-(3aR,6aS)-2-benzyl-3a-methyl-octahydropyrrolo[3,4-c]pyrrole
• CAS No: 2095396-10-2
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 4637539
• Update Time: 2025-05-26

rac-(3aR,6aS)-2-benzyl-3a-methyl-octahydropyrrolo[3,4-c]pyrrole Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,6aS)-2-benzyl-3a-methyl-octahydropyrrolo[3,4-c]pyrrole
• (3aR,6aS)-2-benzyl-3a-methyl-octahydropyrrolo[3,4-c]pyrrole

• Inchi： 1S/C14H20N2/c1-14-10-15-7-13(14)9-16(11-14)8-12-5-3-2-4-6-12/h2-6,13,15H,7-11H2,1H3/t13-,14+/m0/s1
• InChI Key： AESYNSJGQAAOOB-UONOGXRCSA-N
• SMILES： N1(CC2=CC=CC=C2)C[C@@]2(C)CNC[C@@]2([H])C1

Additional information on rac-(3aR,6aS)-2-benzyl-3a-methyl-octahydropyrrolo[3,4-c]pyrrole

Comprehensive Overview of rac-(3aR,6aS)-2-benzyl-3a-methyl-octahydropyrrolo[3,4-c]pyrrole (CAS No. 2095396-10-2)

The compound rac-(3aR,6aS)-2-benzyl-3a-methyl-octahydropyrrolo[3,4-c]pyrrole (CAS No. 2095396-10-2) is a stereochemically complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique pyrrolo[3,4-c]pyrrole backbone, combined with a benzyl substituent and a methyl group at the 3a-position, makes it a valuable scaffold for designing novel bioactive compounds. Researchers are particularly interested in its potential applications as a chiral building block or as a ligand in asymmetric synthesis.

In recent years, the demand for enantiomerically pure compounds has surged, driven by the pharmaceutical industry's need for highly selective and potent drugs. The rac-(3aR,6aS) form of this compound offers a racemic mixture, which can be resolved into its individual enantiomers for further study. This aligns with the growing trend of stereoselective synthesis, a hot topic in organic chemistry forums and academic discussions. The compound's octahydropyrrolo[3,4-c]pyrrole core is also structurally similar to several alkaloid derivatives, which are often explored for their biological activities.

From a synthetic perspective, the preparation of rac-(3aR,6aS)-2-benzyl-3a-methyl-octahydropyrrolo[3,4-c]pyrrole involves multi-step organic transformations, including cyclization and N-alkylation reactions. These methods are frequently searched by chemists looking for efficient routes to saturated heterocycles. The compound's CAS No. 2095396-10-2 serves as a unique identifier, ensuring accurate retrieval from chemical databases—a critical feature for researchers compiling structure-activity relationship (SAR) data.

The benzyl group in this molecule introduces aromaticity, which can influence both the compound's physicochemical properties and its interactions with biological targets. This aspect is particularly relevant to drug design, where lipophilicity and π-stacking interactions are key considerations. Additionally, the methyl group at the 3a-position may impart steric effects, potentially modulating the compound's conformational flexibility—a topic often debated in molecular modeling communities.

Given the rising interest in fragment-based drug discovery, rac-(3aR,6aS)-2-benzyl-3a-methyl-octahydropyrrolo[3,4-c]pyrrole could serve as a versatile molecular fragment due to its compact yet functionalized structure. Its pyrrolopyrrole motif is also found in materials science, where similar compounds are investigated for their optoelectronic properties, bridging the gap between medicinal chemistry and materials research.

In summary, rac-(3aR,6aS)-2-benzyl-3a-methyl-octahydropyrrolo[3,4-c]pyrrole (CAS No. 2095396-10-2) represents a multifaceted compound with applications spanning synthetic chemistry, drug development, and materials science. Its structural features and synthetic accessibility make it a subject of ongoing research, particularly in the context of chiral auxiliaries and heterocyclic chemistry. As the scientific community continues to explore its potential, this compound is poised to remain a relevant topic in both academic and industrial settings.